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Compound of Interest

Compound Name: 2-Bromo-6-fluorobenzo[d]oxazole

Cat. No.: B12866040

Get Quote

Executive Summary & Strategic Utility
The 2-halo-benzo[d]oxazole scaffold is a "privileged structure" in drug discovery, serving as a

bioisostere for adenine and a versatile electrophile for S_NAr diversification.[1][2] The specific

derivative, 2-Bromo-6-fluorobenzo[d]oxazole, combines the high reactivity of the C2-bromide

with the metabolic stability and electronic modulation provided by the C6-fluorine atom.[1][2]

This guide prioritizes the Oxazolone Dehydroxybromination Route (Pathway A) as the industry

standard for scalability and reproducibility.[1][2] An alternative Sandmeyer-type Radical

Bromination (Pathway B) is provided for contexts where phosphorus oxybromide (POBr₃) is

contraindicated.[1]
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Property Specification

CAS Number 1056467-36-7 (Analogous Reference)

Molecular Formula C₇H₃BrFNO

Molecular Weight 215.01 g/mol

Storage -20°C, Hygroscopic, Light Sensitive

Reactivity Profile
Highly electrophilic at C2; susceptible to

hydrolysis.[1][2]

Retrosynthetic Analysis
To ensure regiochemical integrity, the synthesis relies on the intrinsic substitution pattern of the

starting aminophenol.[1][2] The C6-fluorine on the benzoxazole ring originates from the para-

position relative to the amine in the starting phenol.[1][2]
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Figure 1: Retrosynthetic disconnection showing the preservation of the fluorine regiochemistry.

Pathway A: The Oxazolone Protocol
(Recommended)[2]
This pathway is preferred for its robustness.[2] It proceeds via a stable cyclic carbamate

(oxazolone) which is subsequently converted to the bromide. This avoids the handling of toxic

cyanogen bromide used in other methods.[1][2]

Step 1: Cyclocarbonylation
Objective: Convert 2-amino-5-fluorophenol to 6-fluorobenzo[d]oxazol-2(3H)-one.[1][2]

Reagents: 1,1'-Carbonyldiimidazole (CDI) or Triphosgene.[1] Solvent: Tetrahydrofuran (THF)
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(anhydrous).

Mechanism: The amino group attacks the carbonyl center of CDI, displacing imidazole.[1][2]

The adjacent phenolic hydroxyl group then attacks the resulting carbamate, closing the ring

and releasing a second equivalent of imidazole.[1][2]

Step 2: Bromodehydroxylation
Objective: Convert the oxazolone to the 2-bromo derivative.[1][2] Reagent: Phosphorus

Oxybromide (POBr₃).[3] Catalyst: N,N-Dimethylformamide (DMF) (Optional, Vilsmeier-Haack

type activation).[1][2]

2-Amino-5-fluorophenol Cyclization
(CDI, THF, Reflux) 6-Fluorobenzo[d]oxazol-2(3H)-one Bromination

(POBr3, 110°C) 2-Bromo-6-fluorobenzo[d]oxazole

Click to download full resolution via product page

Figure 2: Forward synthesis via the oxazolone intermediate.[1][2]

Detailed Experimental Protocol (Pathway A)
Step 1: Synthesis of 6-Fluorobenzo[d]oxazol-2(3H)-one[1][2]

Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

reflux condenser. Purge with Argon.

Dissolution: Add 2-amino-5-fluorophenol (5.0 g, 39.3 mmol) and anhydrous THF (100 mL).

Addition: Add 1,1'-Carbonyldiimidazole (CDI) (7.65 g, 47.2 mmol, 1.2 eq) portion-wise over

10 minutes at room temperature. Caution: CO₂ evolution.[1][2]

Reaction: Heat the mixture to reflux (66°C) for 3 hours. Monitor by TLC (Eluent: 30%

EtOAc/Hexanes). The starting material (polar) should disappear, replaced by a less polar

spot.[1][2]

Workup: Cool to RT. Concentrate THF under reduced pressure. Resuspend the residue in

water (100 mL) and acidify to pH 2 with 1M HCl to protonate the oxazolone.
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Isolation: Filter the precipitate, wash with cold water (2 x 20 mL) and hexanes (2 x 20 mL).[1]

[2] Dry in a vacuum oven at 50°C.

Expected Yield: 85-92%[1][2]

Appearance: Off-white to pale beige solid.[1][2]

Step 2: Synthesis of 2-Bromo-6-fluorobenzo[d]oxazole[1][2]
Setup: Use a heavy-walled pressure vessel or a dry RBF with a drying tube (CaCl₂).[2]

POBr₃ is extremely moisture-sensitive.[1][2]

Mixing: Mix 6-fluorobenzo[d]oxazol-2(3H)-one (3.0 g, 19.6 mmol) with POBr₃ (11.2 g, 39.2

mmol, 2.0 eq).

Catalysis: Add 3-5 drops of anhydrous DMF.

Reaction: Heat the melt to 110-120°C for 2-3 hours. The solid mixture will melt and become

homogeneous.[1][2]

Quenching (CRITICAL): Cool the mixture to ~0°C. Slowly pour the reaction mixture onto

crushed ice (200 g) with vigorous stirring. Caution: Violent hydrolysis of excess POBr₃

releases HBr gas.[2]

Extraction: Extract the aqueous slurry with Dichloromethane (DCM) (3 x 50 mL).

Purification: Wash combined organics with saturated NaHCO₃ (to remove HBr) and Brine.

Dry over anhydrous MgSO₄.

Final Isolation: Concentrate in vacuo. If necessary, purify via rapid silica gel chromatography

(100% Hexanes to 5% EtOAc/Hexanes).[1][2]

Expected Yield: 60-75%[1][2]

Appearance: White to pale yellow crystalline solid.

Pathway B: The Sandmeyer Protocol (Alternative)[2]
This route is useful if POBr₃ is unavailable or if milder thermal conditions are required.
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Route: 2-Amino-5-fluorophenol → 2-Amino-6-fluorobenzo[d]oxazole → Diazotization →

Bromination.[1][2]

2-Amino-5-fluorophenol BrCN
EtOH/H2O 2-Amino-6-fluorobenzo[d]oxazole t-BuONO

CuBr2, MeCN 2-Bromo-6-fluorobenzo[d]oxazole

Click to download full resolution via product page

Figure 3: Alternative radical bromination pathway.[1][2]

Protocol Summary
Cyclization: Treat starting phenol with Cyanogen Bromide (BrCN) in aqueous ethanol to form

the 2-amino-benzoxazole.[2]

Bromination: Dissolve the amine in anhydrous Acetonitrile (MeCN). Add Copper(II) Bromide

(CuBr₂) (1.5 eq) and tert-Butyl Nitrite (t-BuONO) (1.5 eq).[1] Stir at 60°C for 1 hour.

Note: This method generates radical intermediates and requires careful degassing to prevent

side reactions.[2]

Critical Control Points & Troubleshooting
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Issue Probable Cause Corrective Action

Low Yield in Step 2 (Pathway

A)

Hydrolysis of POBr₃ due to

moisture.[1][2]

Use fresh POBr₃; ensure

glassware is flame-dried; use a

drying tube.[1][2]

Product Hydrolysis
Aqueous workup too

prolonged or pH too basic.

Perform extraction quickly;

keep pH neutral/mildly acidic;

store product in freezer.

Regioisomer Contamination Impure starting material.

Verify 2-amino-5-fluorophenol

purity by NMR before starting.

[1][2]

Incomplete Cyclization (Step 1)
Old CDI (hydrolyzed to

imidazole).

Use fresh CDI or switch to

Triphosgene (requires strict

ventilation).

Analytical Validation (Expected Data)
¹H NMR (400 MHz, CDCl₃): Look for the aromatic protons in the 6.9 – 7.6 ppm region.[1][2]

The absence of the broad NH/OH signals confirms cyclization and substitution.[1][2]

¹³C NMR: The C2 carbon (attached to Br and N/O) typically appears downfield around 135-

145 ppm but is distinct from the C=O of the oxazolone (~155 ppm).[2]

Mass Spectrometry: Distinctive bromine isotope pattern (M and M+2 peaks of equal

intensity).

Safety & Handling
Phosphorus Oxybromide (POBr₃): Corrosive and water-reactive.[2] Releases HBr upon

contact with moisture. Handle in a fume hood.

Triphosgene: If used in Pathway A (alternative to CDI), it is a solid source of Phosgene.[1][2]

Fatal if inhaled. Use extreme caution and specific quenching protocols (Ammonium

hydroxide).
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Product Stability: 2-Bromobenzoxazoles are potent electrophiles.[2] They can act as skin

sensitizers and alkylating agents.[2] Wear double nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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